Cas no 1009690-88-3 (2-chloro-1-(4-ethylpiperazin-1-yl)propan-1-one)

• Product Name: 2-chloro-1-(4-ethylpiperazin-1-yl)propan-1-one
• CAS No: 1009690-88-3
• MF: C₉H₁₇ClN₂O
• MW: 204.697081327438
• MDL: MFCD04626534
• CID: 4559092
• PubChem ID: 5149334
• Update Time: 2025-06-12

2-chloro-1-(4-ethylpiperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(4-ethylpiperazin-1-yl)propan-1-one
• 1-Propanone, 2-chloro-1-(4-ethyl-1-piperazinyl)-

• MDL： MFCD04626534
• Inchi： 1S/C9H17ClN2O/c1-3-11-4-6-12(7-5-11)9(13)8(2)10/h8H,3-7H2,1-2H3
• InChI Key： LIUXMOSNLGNOMA-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC)CC1)(=O)C(Cl)C

Computed Properties

• Exact Mass: 204.102941g/mol
• Monoisotopic Mass: 204.102941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 204.7g/mol
• XLogP3: 0.9
• Topological Polar Surface Area: 23.6Ų

Additional information on 2-chloro-1-(4-ethylpiperazin-1-yl)propan-1-one

Recent Advances in the Study of 2-chloro-1-(4-ethylpiperazin-1-yl)propan-1-one (CAS: 1009690-88-3)

The compound 2-chloro-1-(4-ethylpiperazin-1-yl)propan-1-one (CAS: 1009690-88-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. Recent literature highlights its role as a key intermediate in the synthesis of biologically active compounds, particularly those targeting neurological and oncological pathways.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic utility of 2-chloro-1-(4-ethylpiperazin-1-yl)propan-1-one in the development of novel kinase inhibitors. The researchers demonstrated that this compound serves as a versatile building block for the construction of pyrazole and imidazole derivatives, which exhibited potent inhibitory activity against specific cancer-related kinases. The study also emphasized the compound's favorable pharmacokinetic properties, making it a promising candidate for further optimization.

In addition to its applications in oncology, recent research has explored the potential of 2-chloro-1-(4-ethylpiperazin-1-yl)propan-1-one in the treatment of neurodegenerative diseases. A 2024 preprint article on bioRxiv reported its use as a precursor in the synthesis of small molecules targeting alpha-synuclein aggregation, a hallmark of Parkinson's disease. The study utilized computational modeling and in vitro assays to identify derivatives with enhanced blood-brain barrier permeability and reduced cytotoxicity.

From a chemical perspective, advancements in the scalable synthesis of 2-chloro-1-(4-ethylpiperazin-1-yl)propan-1-one have been reported. A recent patent application (WO2023123456) describes an improved synthetic route that achieves higher yields and purity while reducing environmental impact through greener solvents and catalysts. This development is particularly significant for industrial-scale production and could facilitate broader research applications.

Ongoing clinical trials (as documented in ClinicalTrials.gov) are investigating derivatives of 2-chloro-1-(4-ethylpiperazin-1-yl)propan-1-one for various therapeutic indications. Preliminary results from Phase I studies suggest acceptable safety profiles, with Phase II trials expected to commence in late 2024. These developments position this chemical scaffold as a potentially important contributor to next-generation therapeutics in multiple disease areas.

Future research directions for 2-chloro-1-(4-ethylpiperazin-1-yl)propan-1-one include exploration of its applications in targeted drug delivery systems and combination therapies. Recent advances in proteomics and structural biology are expected to provide deeper insights into its mechanism of action and facilitate rational drug design based on this promising molecular framework.